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Compound of Interest

Compound Name: Carbocysteine lysine

Cat. No.: B057108 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Carbocysteine lysine salt, a mucolytic agent also known for its

antioxidant and anti-inflammatory properties.[1][2][3] Adherence to these procedures is critical

for minimizing risk and ensuring compliant disposal.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Carbocysteine lysine salt, a multi-layered approach to protection is essential,

combining appropriate personal protective equipment with effective engineering controls.[4]

Engineering Controls:

Ventilation: Work should be conducted in a well-ventilated area.[4][5][6] The use of local

exhaust or dust extraction systems is recommended to minimize inhalation exposure.[4][7]

Safety Stations: Emergency eye wash fountains and safety showers must be readily

available in the immediate vicinity of any potential exposure.[4][7][8]

Personal Protective Equipment: A comprehensive PPE regimen is mandatory to prevent

contact with skin, eyes, and the respiratory system.
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PPE Category Item Standard/Specification

Eye and Face Protection
Chemical safety goggles or

glasses

Conforming to EN 166 (EU) or

OSHA 29 CFR 1910.133 (US)

[5]

Skin Protection
Chemical-impermeable gloves

(e.g., Butyl rubber, PVA)
Inspected prior to use[6]

Protective clothing (e.g., lab

coat, disposable gown)
To prevent skin contact[4][5]

Respiratory Protection
Dust mask or a full-face

respirator

Use if exposure limits are

exceeded or dust is

generated[5][8]

Operational and Disposal Plans: A Step-by-Step
Guide
Handling and Storage Protocol:

Preparation: Before handling, ensure all engineering controls are operational and the

required PPE is correctly worn.

Handling:

Avoid the formation of dust and aerosols.[5][6]

Do not breathe dust, mist, or vapors.[4][5][6]

Wash hands and other exposed areas with mild soap and water before eating, drinking, or

smoking, and upon leaving the work area.[4][7]

Contaminated work clothing should not be allowed out of the workplace and should be

laundered separately.[4][7]

Storage:
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Store in a tightly closed, original container in a dry, cool, and well-ventilated place.[4][5][7]

Keep away from heat, sparks, open flames, and other sources of ignition.[4][7]

Store away from incompatible materials such as strong acids, strong bases, and oxidizing

agents.[4]

Accidental Release Measures:

Immediate Action: Evacuate unnecessary personnel from the area.[4][7] Remove all sources

of ignition.[4][5][6]

Containment and Cleanup:

For spills, wear appropriate PPE, including respiratory protection.[5][7]

Sweep or shovel the spilled material into a suitable, closed container for disposal.[4][7]

Minimize dust generation during this process.[4][7]

Ventilate the area of the spill.[4][7]

Environmental Precautions: Prevent the substance from entering sewers and public waters.

[4][7]

Disposal Plan:

The disposal of Carbocysteine lysine salt and its containers must be carried out in strict

accordance with all federal, state, and local environmental regulations.[7][9]

Waste Assessment: Determine if the waste is contaminated. Uncontaminated material may

have different disposal routes.

Containerization: Place the waste material in a clearly labeled, sealed container.[9]

Disposal:

Dispose of the waste at a licensed hazardous waste treatment, storage, or disposal facility.
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Do not dispose of it down the drain or with regular trash unless explicitly permitted by local

regulations.

Empty containers should be treated as if they still contain the product and disposed of in

the same manner.[9]

Workflow for Handling and Disposal of
Carbocysteine Lysine Salt
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Caption: Workflow for the safe handling and disposal of Carbocysteine lysine salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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